4-(5-Oxopyrrolidin-3-yl)benzoic acid
Overview
Description
“4-(5-Oxopyrrolidin-3-yl)benzoic acid” is a chemical compound with the molecular formula C11H11NO3 . It has a molecular weight of 205.21 g/mol . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The InChI code for “4-(5-Oxopyrrolidin-3-yl)benzoic acid” is 1S/C11H11NO3/c13-10-5-9(6-12-10)7-2-1-3-8(4-7)11(14)15/h1-4,9H,5-6H2,(H,12,13)(H,14,15) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
“4-(5-Oxopyrrolidin-3-yl)benzoic acid” is a powder at room temperature . More specific physical and chemical properties such as solubility, melting point, and boiling point are not available in the current resources.Scientific Research Applications
Drug Design and Synthesis
4-(5-Oxopyrrolidin-3-yl)benzoic acid: is a versatile compound in the field of drug design and synthesis. Its unique structure allows for the creation of various bioactive molecules, particularly those with a pyrrolidine ring, which is a common feature in many therapeutic agents . The compound can be used to synthesize novel derivatives with potential pharmacological activities, including antiviral, antibacterial, and anti-inflammatory properties.
Material Science
In material science, 4-(5-Oxopyrrolidin-3-yl)benzoic acid can contribute to the development of new materials with specific properties. It can be used to synthesize metal-organic frameworks (MOFs), which are structures that have applications in gas storage, catalysis, and as sensors . These frameworks can be tailored for specific functions by modifying the organic ligands, such as 4-(5-Oxopyrrolidin-3-yl)benzoic acid .
Chemical Synthesis
This compound plays a significant role in chemical synthesis as a building block for constructing complex molecules. It can be involved in reactions such as 1,3-dipolar cycloadditions, which are useful for creating a wide range of heterocyclic compounds . These reactions are fundamental in the synthesis of natural products and pharmaceuticals.
Chromatography
4-(5-Oxopyrrolidin-3-yl)benzoic acid: can be used in chromatography as a precursor for synthesizing derivatives that act as stationary phases or as analytes for method development . Its derivatives can be designed to have specific interactions with the compounds being separated, improving the selectivity and efficiency of chromatographic processes.
Analytical Research
In analytical research, derivatives of 4-(5-Oxopyrrolidin-3-yl)benzoic acid can serve as standards or reagents in various analytical techniques. They can be used to develop new methods for the detection and quantification of biological or chemical substances . The compound’s derivatives can also be employed in mass spectrometry to aid in the identification of complex mixtures.
Life Science Research
In life sciences, 4-(5-Oxopyrrolidin-3-yl)benzoic acid is used in the study of biological systems and processes. It can be a part of assays to investigate enzyme activities, receptor-ligand interactions, or cellular pathways . Its role in research extends to the development of diagnostic tools and therapeutic strategies.
properties
IUPAC Name |
4-(5-oxopyrrolidin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-10-5-9(6-12-10)7-1-3-8(4-2-7)11(14)15/h1-4,9H,5-6H2,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVKBOJQVTJQVAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Oxopyrrolidin-3-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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